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Compound of Interest

Compound Name: 4-Methoxy-3-nitrobiphenyl

Cat. No.: B103475

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 4-Methoxy-3-
nitrobiphenyl (CAS No. 15854-73-6), a key chemical intermediate. This document outlines its
commercial availability for research purposes, its primary synthetic applications, and detailed
experimental protocols.

Introduction

4-Methoxy-3-nitrobiphenyl is a substituted biphenyl compound characterized by a methoxy
and a nitro group on one of the phenyl rings. Its chemical structure makes it a valuable
precursor in multi-step organic syntheses. Primarily, it serves as a crucial starting material for
the synthesis of the acaricide bifenazate.[1] Its utility also extends to the development of novel
pharmaceutical and cosmetic agents, as well as diagnostic reagents.

Commercial Availability

For research and development purposes, 4-Methoxy-3-nitrobiphenyl is available from several
commercial chemical suppliers. The purity and quantity offered may vary by supplier, and it is
recommended to request a certificate of analysis to ensure the material meets the specific
requirements of your research.

Table 1. Commercial Suppliers of 4-Methoxy-3-nitrobiphenyl
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) ) Available
Supplier Product Number Purity .
Quantities

TCI America M1166 >99.0% (GC) 59, 25¢g
Fisher Scientific M11665G 99.0+% 5g
CP Lab Safety M1166 Not Specified 25¢g
CymitQuimica 3B-M1166 >99.0% (GC) 5g, 25¢
ChemScene CS-0118589 Not Specified Not Specified
Hunan Russell N )

Not Specified 96% Inquiry for bulk

Chemicals

Key Synthetic Application: Intermediate in
Bifenazate Synthesis

A primary application of 4-Methoxy-3-nitrobiphenyl in a research context is its role as a key

intermediate in the synthesis of bifenazate, a widely used miticide. The synthesis involves a

critical reduction of the nitro group on 4-Methoxy-3-nitrobiphenyl to form 3-amino-4-

methoxybiphenyl. This amine is then further functionalized to yield the final bifenazate product.

Experimental Workflow: Synthesis of Bifenazate from 4-
Methoxy-3-nitrobiphenyl

The following diagram illustrates the synthetic pathway from 4-Methoxy-3-nitrobiphenyl to

Bifenazate.
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4-Methoxy-3-nitrobiphenyl

[H] (e.g., H2, Raney Ni)

Reduction

3-Amino-4-methoxybiphenyl

NaNOz2, HCI

Diazotization

Diazo Salt Intermediate

SnCI2, HCI

Reduction & Hydrolysis

Hydrazine Intermediate

Isopropyl Chloroformate

Condensation

Bifenazate
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Starting Material Key Intermediate Final Product

4-Methoxy-3-nitrobiphenyl Reduction of Nitro Group P> 3-Amino-4-methoxybiphenyl Further Functionalization Bifenazate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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